Photonic nanoarchitectonics with stimuli-responsive 2D materials
Molecular Systems Design & Engineering Pub Date: 2019-03-11 DOI: 10.1039/C8ME00112J
Abstract
The ability to produce structural color from inherently colorless materials, similar to that in butterfly wings and beetle shells, has attracted considerable research interest over the last three decades. Despite their extraordinary properties and performances, the field of structural colors based on inherently functional 2D materials only took off recently. In this minireview, we highlight the diversity of 2D materials utilized for achieving structural coloration in different architectures. We summarize the large tunability of photonic architectures based on 2D materials and emphasize their extraordinary dynamic response induced by external stimuli. Subsequently, recent strategies to tailor their properties with molecular and structural approaches are discussed. Finally, we point out promising future directions in this emerging field.
Recommended Literature
- [1] The strength of actinide–element bonds from the quantum theory of atoms-in-molecules†
- [2] Back cover
- [3] Micro and nano-sized polysiloxanes containing organoiron moieties†‡
- [4] Dissolution behavior of precious metals and selective palladium leaching from spent automotive catalysts by trihalide ionic liquids†
- [5] Cobalt nanoparticles encapsulated in nitrogen-doped carbon as a bifunctional catalyst for water electrolysis†
- [6] Back cover
- [7] Mapping stress in polycrystals with sub-10 nm spatial resolution†
- [8] Photodimerization of acenaphthylene within a nanocapsule: excited state lifetime dependent dimer selectivity†
- [9] Samarium doped glass-reinforced hydroxyapatite with enhanced osteoblastic performance and antibacterial properties for bone tissue regeneration
- [10] From 4-arm star proteins to diverse stimuli-responsive molecular networks enabled by orthogonal genetically encoded click chemistries†
Journal Nameļ¼Molecular Systems Design & Engineering
Research Products
-
Nitrogen oxide (15NO)(8CI,9CI)
CAS no.: 15917-77-8
-
CAS no.: 15178-48-0
